N-(2-cyanopropyl)-N-ethyl-5,7-dihydrobenzo[d][2]benzazepine-6-sulfonamide

• IUPAC Name: N-(2-cyanopropyl)-N-ethyl-5,7-dihydrobenzo[d][2]benzazepine-6-sulfonamide
• InChI: InChI=1S/C20H23N3O2S/c1-3-22(13-16(2)12-21)26(24,25)23-14-17-8-4-6-10-19(17)20-11-7-5-9-18(20)15-23/h4-11,16H,3,13-15H2,1-2H3
• InChI Key: UFYQOHOPYCCUDC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(C)C#N)S(=O)(=O)N1CC2=CC=CC=C2C3=CC=CC=C3C1
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

N-(2-cyanopropyl)-N-ethyl-5,7-dihydrobenzodbenzazepine-6-sulfonamide is a complex organic compound belonging to the benzazepine family. Benzazepines are known for their diverse biological activities and are often studied for their potential therapeutic applications. This compound, in particular, features a sulfonamide group, which is known for its antibacterial properties, and a benzazepine core, which is associated with various pharmacological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyanopropyl)-N-ethyl-5,7-dihydrobenzodbenzazepine-6-sulfonamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Benzazepine Core: The benzazepine core can be synthesized through a cyclization reaction involving an appropriate precursor, such as a substituted phenylamine and a suitable cyclizing agent.

Introduction of the Sulfonamide Group: The sulfonamide group is introduced by reacting the benzazepine intermediate with a sulfonyl chloride in the presence of a base, such as triethylamine.

Addition of the Cyanopropyl and Ethyl Groups:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of more efficient catalysts, optimized reaction conditions, and scalable purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyanopropyl)-N-ethyl-5,7-dihydrobenzodbenzazepine-6-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific substituents on the benzazepine core.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Alkyl halides, amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction can yield amines or alcohols.

Scientific Research Applications

N-(2-cyanopropyl)-N-ethyl-5,7-dihydrobenzodbenzazepine-6-sulfonamide has several scientific research applications:

Chemistry: The compound is studied for its unique chemical properties and reactivity, making it a valuable intermediate in organic synthesis.

Biology: Its biological activity is of interest in the study of enzyme inhibition and receptor binding.

Medicine: The compound’s potential therapeutic applications are explored, particularly in the treatment of bacterial infections and other diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other biologically active compounds.

Mechanism of Action

The mechanism of action of N-(2-cyanopropyl)-N-ethyl-5,7-dihydrobenzodbenzazepine-6-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group is known to inhibit bacterial enzyme dihydropteroate synthetase, which is essential for folic acid synthesis in bacteria. This inhibition leads to the disruption of bacterial growth and replication. Additionally, the benzazepine core may interact with various receptors and enzymes, contributing to its pharmacological effects.

Comparison with Similar Compounds

Similar Compounds

Tolazamide: Another sulfonamide with similar antibacterial properties.

Tolvaptan: A benzazepine derivative used in the treatment of hyponatremia.

Sulfadiazine: A sulfonamide used in combination with other drugs to treat infections.

Uniqueness

N-(2-cyanopropyl)-N-ethyl-5,7-dihydrobenzodbenzazepine-6-sulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties